Cas no 1500665-04-2 (4-azido-2-methylbenzonitrile)

• Product Name: 4-azido-2-methylbenzonitrile
• CAS No: 1500665-04-2
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 5243881
• Update Time: 2025-05-25

4-azido-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-azido-2-methylbenzonitrile

• Inchi： 1S/C8H6N4/c1-6-4-8(11-12-10)3-2-7(6)5-9/h2-4H,1H3
• InChI Key： GFVIHTZCBOVQRF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=C(C)C=1)=[N+]=[N-]

Additional information on 4-azido-2-methylbenzonitrile

4-Azido-2-Methylbenzonitrile: A Comprehensive Overview

4-Azido-2-methylbenzonitrile (CAS No. 1500665-04-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound, characterized by its unique structure featuring both an azide group (-N3) and a nitrile group (-CN), offers a wide range of applications due to its reactivity and functional diversity. In this article, we will delve into the properties, synthesis, applications, and recent advancements associated with 4-azido-2-methylbenzonitrile, providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of 4-azido-2-methylbenzonitrile consists of a benzene ring with three substituents: an azide group at the para position, a methyl group at the meta position, and a nitrile group at the ortho position. This arrangement imparts the compound with distinct electronic and steric properties, making it highly suitable for various chemical transformations. The azide group, known for its nucleophilic and electrophilic reactivity, plays a pivotal role in click chemistry reactions, particularly the Huisgen cycloaddition reaction. Meanwhile, the nitrile group provides additional functionality, enabling further derivatization and applications in polymer chemistry.

Recent studies have highlighted the potential of 4-azido-2-methylbenzonitrile in drug design and development. Researchers have explored its use as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, its ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has facilitated the synthesis of complex scaffolds that mimic natural product structures. These scaffolds are being investigated for their potential as inhibitors of enzymes involved in cancer progression and neurodegenerative diseases.

In addition to its role in medicinal chemistry, 4-azido-2-methylbenzonitrile has found applications in materials science. Its reactivity with alkyne-containing polymers has enabled the creation of cross-linked polymer networks with enhanced mechanical properties. These materials are being considered for use in advanced coatings, adhesives, and electronic devices where robustness and durability are critical.

The synthesis of 4-azido-2-methylbenzonitrile typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the substitution of an appropriate precursor with an azide group followed by subsequent functionalization to introduce the nitrile moiety. Recent advancements in catalytic methods have streamlined these processes, reducing production costs and improving scalability.

From an environmental standpoint, 4-azido-2-methylbenzonitrile is considered non-hazardous under normal handling conditions. Its stability under standard storage conditions makes it suitable for long-term use in research and industrial settings. However, as with any chemical compound, proper handling procedures should be followed to ensure safety and compliance with regulatory standards.

In conclusion, 4-azido-2-methylbenzonitrile stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups renders it invaluable across diverse disciplines, from drug discovery to materials science. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an even greater role in advancing scientific innovation.